N-Acetoxy-N-acetyl-o-toluidine

• CAS RN: 112077-92-6
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: (N-acetyl-2-methylanilino) acetate
• InChI: InChI=1S/C11H13NO3/c1-8-6-4-5-7-11(8)12(9(2)13)15-10(3)14/h4-7H,1-3H3
• InChI Key: FIHHAYPYTDZJBL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N(C(=O)C)OC(=O)C
• synonyms: N-ACETOXY-N-ACETYL-ORTHO-TOLUIDINE

Description

N-Acetoxy-N-acetyl-o-toluidine, also known as N-Acetyl-2-methoxyaniline, is a chemical compound that has been widely used in scientific research. It is a derivative of o-toluidine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-Acetoxy-N-acetyl-o-toluidine is not fully understood. However, it has been suggested that it reacts with various compounds such as nitrite and phenol to form colored products. The intensity of the color is proportional to the concentration of the compound being determined.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been reported to be toxic to human cells at high concentrations. It has also been reported to cause DNA damage in human cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Acetoxy-N-acetyl-o-toluidine in lab experiments is its high sensitivity for the determination of various compounds. It is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its toxicity to human cells. Therefore, precautions must be taken when handling this compound.

Future Directions

There are several future directions for the use of N-Acetoxy-N-acetyl-o-toluidine in scientific research. One direction is the development of more sensitive and selective methods for the determination of various compounds using this compound as a reagent. Another direction is the study of the biochemical and physiological effects of this compound in human cells. Furthermore, the use of this compound as a precursor for the synthesis of various compounds can also be explored.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research as a reagent for the determination of various compounds. It is relatively easy to synthesize and purify, and has high sensitivity for the determination of various compounds. However, precautions must be taken when handling this compound due to its toxicity to human cells. There are several future directions for the use of this compound in scientific research, including the development of more sensitive and selective methods for the determination of various compounds, the study of its biochemical and physiological effects, and its use as a precursor for the synthesis of various compounds.

Synthesis Methods

N-Acetoxy-N-acetyl-o-toluidine can be synthesized using various methods. One of the most common methods is the acetylation of o-toluidine using acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid or phosphoric acid. The product is then purified using recrystallization or column chromatography.

Scientific Research Applications

N-Acetoxy-N-acetyl-o-toluidine has been widely used in scientific research as a reagent for the determination of various compounds. It has been used as a reagent for the determination of nitrite in food and water samples. It has also been used as a reagent for the determination of phenol in industrial wastewater. Furthermore, this compound has been used as a precursor for the synthesis of various compounds such as N-Acetoxy-N-acetyl-o-toluidineethoxybenzamide.